1-[2-(Hydroxymethyl)pyridin-4-yl]piperidin-4-ol

• IUPAC Name: 1-[2-(hydroxymethyl)pyridin-4-yl]piperidin-4-ol
• InChI: InChI=1S/C11H16N2O2/c14-8-9-7-10(1-4-12-9)13-5-2-11(15)3-6-13/h1,4,7,11,14-15H,2-3,5-6,8H2
• InChI Key: ZGKAAFZCQIJOQG-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1O)C2=CC(=NC=C2)CO
• Molecular Formula: C11H16N2O2
• Molecular Weight: 208.26 g/mol

Description

“1-[2-(Hydroxymethyl)pyridin-4-yl]piperidin-4-ol” is a compound that belongs to the class of piperidine derivatives. Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry. Their derivatives are present in more than twenty classes of pharmaceuticals, as well as alkaloids.

Scientific Research Applications

Medicinal Chemistry and Drug Design

Piperidines, including our compound of interest, serve as crucial building blocks in drug development. . Researchers have explored various synthetic methods to create substituted piperidines, which play a significant role in pharmaceuticals. The piperidine moiety appears in over twenty classes of drugs, including alkaloids. Scientists continue to discover novel piperidine derivatives with potential therapeutic applications.

Biological Evaluation of Piperidines

Scientists have extensively studied the biological activity of synthetic and natural piperidines. These investigations involve assessing their interactions with biological targets, such as receptors, enzymes, and ion channels. . Researchers continue to explore their potential in various therapeutic areas.

Future Directions

Piperidine derivatives continue to be a focus of research due to their importance in drug design. Future directions may include the development of new synthesis methods, exploration of different reactions, and investigation of their pharmacological applications.